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Compound of Interest

Compound Name: 2-Bromo-N,N-dimethylaniline

Cat. No.: B1266224

An In-depth Technical Guide to 2-Bromo-N,N-dimethylaniline

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental physicochemical properties of chemical compounds is paramount. This
document provides a concise technical summary of 2-Bromo-N,N-dimethylaniline, a key
intermediate in various organic syntheses.

Core Molecular Data

The foundational quantitative data for 2-Bromo-N,N-dimethylaniline is summarized below.
This information is critical for stoichiometric calculations, analytical characterization, and
experimental design.

Property Value Citations
Molecular Formula CsH10BrN [1112]
Molecular Weight 200.08 g/mol [1][3]
CAS Number 698-00-0 [2][3]

Logical Relationship of Compound Properties

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular identifiers.
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Caption: Molecular properties of 2-Bromo-N,N-dimethylaniline.

Experimental Protocols

Detailed experimental protocols for the determination of molecular weight and formula are
rooted in standard analytical chemistry techniques.

1. Molecular Formula Determination (e.g., via Elemental Analysis):
o Objective: To determine the empirical and molecular formula of the compound.
o Methodology:

o A precisely weighed sample of 2-Bromo-N,N-dimethylaniline is subjected to combustion
analysis.

[¢]

The combustion products (CO2, H20, N2, and HBr) are collected and quantified.

o

The mass of each element (C, H, N, Br) in the original sample is calculated from the
masses of the combustion products.

o

The percentage composition of each element is determined.

o

The empirical formula is calculated by converting these percentages to molar ratios.
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o The molecular formula is determined by comparing the empirical formula mass to the
molecular weight obtained from mass spectrometry.[1]

2. Molecular Weight Determination (e.g., via Mass Spectrometry):
e Objective: To determine the accurate molecular mass of the compound.
o Methodology:

o Adilute solution of 2-Bromo-N,N-dimethylaniline is prepared in a suitable volatile
solvent.

o The solution is introduced into a mass spectrometer (e.g., using an electrospray ionization
- ESI source).

o The compound is ionized, and the resulting ions are separated based on their mass-to-
charge ratio (m/z).

o The m/z value of the molecular ion peak [M+H]* or M* is identified.

o The molecular weight is calculated from this m/z value. High-resolution mass spectrometry
can provide a highly accurate mass, further confirming the elemental composition.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266224#2-bromo-n-n-dimethylaniline-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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